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Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of pyridine-2-sulfonic acid, a pivotal

heterocyclic compound in organic synthesis and pharmaceutical development. The document

outlines its chemical identifiers, physicochemical properties, synthesis protocols, and key

applications, with a focus on its role in the creation of novel therapeutic agents. This

information is intended for researchers, scientists, and professionals in the field of drug

development.

Core Identifiers and Chemical Properties
Pyridine-2-sulfonic acid is a white to light yellow crystalline solid.[1] It is a versatile reagent in

organic chemistry, primarily utilized for the introduction of pyridine and sulfonic acid

functionalities into various molecules.[1]
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Identifier Value

CAS Number 15103-48-7[1][2][3][4][5]

Molecular Formula C₅H₅NO₃S[1][2][3][4][5]

InChI Key KZVLNAGYSAKYMG-UHFFFAOYSA-N[1][3][5]

Canonical SMILES C1=CC=NC(=C1)S(=O)(=O)O[1]

PubChem CID 94849[1]

EINECS 200-100-9[1]

MDL Number MFCD00234080[3][5]

Physicochemical Properties
Property Value

Molecular Weight 159.16 g/mol [1][3][4][5]

Melting Point 244-249 °C[2][5]

Appearance White to light yellow powder/crystal[1]

Water Solubility Soluble (almost transparent)[1][2]

pKa -2.92 ± 0.18 (Predicted)[1]

Density 1.509 ± 0.06 g/cm³ (Predicted)[2]

Synthesis of Pyridine-2-Sulfonic Acid
The synthesis of pyridine-2-sulfonic acid can be achieved through the direct sulfonation of

pyridine. A general workflow for this process is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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